Cas no 1353944-18-9 (N-(2-Methylamino-cyclohexyl)-acetamide)

• Product Name: N-(2-Methylamino-cyclohexyl)-acetamide
• CAS No: 1353944-18-9
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 2157668
• Update Time: 2025-06-15

N-(2-Methylamino-cyclohexyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylamino-cyclohexyl)-acetamide
• N-(2-(Methylamino)cyclohexyl)acetamide
• N-(2-methylaminocyclohexyl)acetamide
• AM92090
• N-(2-Methylamino-cyclohexyl)-acetamide

• Inchi： 1S/C9H18N2O/c1-7(12)11-9-6-4-3-5-8(9)10-2/h8-10H,3-6H2,1-2H3,(H,11,12)
• InChI Key： CPTZEKGTLSQJKN-UHFFFAOYSA-N
• SMILES： O=C(C)NC1CCCCC1NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Topological Polar Surface Area: 41.1

Additional information on N-(2-Methylamino-cyclohexyl)-acetamide

Professional Introduction to N-(2-Methylamino-cyclohexyl)-acetamide (CAS No. 1353944-18-9)

N-(2-Methylamino-cyclohexyl)-acetamide, a compound with the chemical formula C₁₀H₁₉NO, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1353944-18-9, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclohexyl ring and an amide functional group makes it a versatile scaffold for designing novel bioactive molecules.

The N-(2-Methylamino-cyclohexyl)-acetamide structure is characterized by a rigid cyclohexyl backbone, which contributes to its stability and solubility in various solvents. This structural feature is particularly valuable in medicinal chemistry, as it allows for modifications at multiple positions, enabling the creation of derivatives with enhanced pharmacological properties. The amide group not only provides a site for further functionalization but also influences the compound's interactions with biological targets.

In recent years, there has been a growing interest in developing small molecules that can modulate neurological and inflammatory pathways. The N-(2-Methylamino-cyclohexyl)-acetamide scaffold has shown promise in this regard. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in pain signaling. This has led to investigations into its potential as an analgesic agent, particularly for conditions where traditional pain relievers may be less effective.

One of the most compelling aspects of N-(2-Methylamino-cyclohexyl)-acetamide is its ability to interact with specific amino acid residues in target proteins. This specificity is crucial for developing drugs that can selectively modulate biological processes without causing off-target effects. Researchers have leveraged computational methods to predict how different derivatives of this compound might bind to proteins, allowing for the rational design of more effective molecules.

The synthesis of N-(2-Methylamino-cyclohexyl)-acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the cyclohexylamine derivative, followed by acetylation to introduce the amide group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationships (SAR) in optimizing lead compounds. The N-(2-Methylamino-cyclohexyl)-acetamide scaffold provides a rich platform for exploring SAR, as modifications at various positions can significantly alter its biological activity. For example, substituents introduced at the methylamino group or the cyclohexyl ring can enhance binding affinity or metabolic stability.

In addition to its potential as a drug candidate, N-(2-Methylamino-cyclohexyl)-acetamide has been explored as a building block for more complex molecules. Its unique structural features make it suitable for constructing peptidomimetics and other bioactive agents. These derivatives can mimic the function of natural peptides while avoiding their limitations, such as poor bioavailability or rapid degradation.

The pharmacokinetic properties of N-(2-Methylamino-cyclohexyl)-acetamide are also subjects of interest. Studies have examined how modifications to its structure can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Optimizing these properties is essential for developing drugs that are both effective and safe for clinical use.

Another area where N-(2-Methylamino-cyclohexyl)-acetamide has shown promise is in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body. By leveraging the structural features of this compound, researchers have designed prodrugs that can improve drug delivery and reduce side effects.

The role of computational chemistry in studying N-(2-Methylamino-cyclohexyl)-acetamide cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at an atomic level. These predictions are invaluable for guiding experimental efforts and reducing the time required to develop new drugs.

In conclusion, N-(2-Methylamino-cyclohexyl)-acetamide (CAS No. 1353944-18-9) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules, while its well-characterized pharmacological properties provide a foundation for further exploration.